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Compound of Interest

Compound Name: 3,3-Dimethylglutaric acid

Cat. No.: B110500

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety protocols and handling
precautions for 3,3-Dimethylglutaric acid (CAS No. 4839-46-7). Adherence to these
guidelines is critical to ensure a safe laboratory environment and minimize risks associated with
the use of this compound.

Hazard Identification and Classification

3,3-Dimethylglutaric acid is classified as a hazardous chemical under the OSHA Hazard
Communication Standard (29 CFR 1910.1200).[1] The primary hazards are associated with
irritation to the skin, eyes, and respiratory system.[1][2][3]

GHS Classification Summary
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Hazard Class Category GHS Code

Hazard Statement

Skin

Category 2 H315

Corrosion/Irritation

Causes skin irritation.

[2](3]

Serious Eye

Causes serious eye

o Category 2A H319 S
Damage/Eye Irritation irritation.[2][3]
Specific Target Organ ]
o ) May cause respiratory
Toxicity (Single Category 3 H335 T
irritation.[1][2][3]
Exposure)

Signal Word:Warning[1][2][3]

Hazard Pictogram:

lwialt text

Physical and Chemical Properties

Understanding the physical and chemical properties of 3,3-Dimethylglutaric acid is

fundamental to its safe handling and storage.

Property Value Source
Chemical Formula C7H1204 [2][4]
Molecular Weight 160.17 g/mol [2]
Appearance White crystalline powder [2]
Melting Point 100-102 °C (lit.) [5]
Boiling Point 290 °C [5][6]
Synonyms 3,3-Dimethylpentanedioic acid, (2]

B,B-Dimethylglutaric acid

Water Solubility

Soluble

[6]
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Exposure Controls and Personal Protection

Engineering controls and Personal Protective Equipment (PPE) are essential to prevent

exposure.

Engineering Controls

» Ventilation: Use only outdoors or in a well-ventilated area, such as a chemical fume hood,
especially when handling the powder form to avoid dust formation.[1]

o Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and
close to the workstation.[1]

Personal Protective Equipment (PPE)

The selection of PPE is contingent on the nature of the work being performed.

Task Assessment:
Handling 3,3-Dimethylglutaric Acid

Weighing or Transferring Preparing Solutions or
(Dust potential) Working with Solutions

High fisk of inhalation Lower risk of inhalation

Required PPE:
- Safety Goggles (EN166)
- Nitrile Gloves
- Lab Coat
- Respiratory Protection (if ventilation is inadequate)

Required PPE:
- Safety Glasses with Side Shields
- Nitrile Gloves
- Lab Coat

Click to download full resolution via product page
Caption: PPE selection workflow for handling 3,3-Dimethylglutaric acid.

o Eye/Face Protection: Wear safety glasses with side shields or chemical safety goggles that
comply with OSHA's 29 CFR 1910.133 or European Standard EN166.[1]
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o Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and a lab coat to prevent
skin exposure.[1]

o Respiratory Protection: If ventilation is insufficient or dust is generated, use a NIOSH/MSHA-
approved respirator.[1]

» Hygiene: Wash hands and any exposed skin thoroughly after handling.[1]

Handling and Storage

Proper handling and storage procedures are crucial to maintain the chemical's integrity and
prevent hazardous situations.

Handling

» Avoid contact with skin, eyes, and clothing.[1]
e Avoid breathing dust.[1]
e Minimize dust generation and accumulation.[1]

e Ensure adequate ventilation during use.[1]

Storage

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[1]

o Store away from incompatible materials.[1]
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3,3-Dimethylglutaric Acid
(Solid)

Safe Storage Conditions

Store in:
Cool, Dry, Well-Ventilated Area Store Away From:
Tightly Closed Container

Incompatible  Jncompatible Incompatible

Oxidizing Agents Reducing Agents
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Spill of
3,3-Dimethylglutaric Acid
Occurs

Evacuate unnecessary personnel.
Ensure adequate ventilation.

l

Don appropriate PPE:
Gloves, Goggles, Lab Coat,
Respirator (if needed)

Sweep up the solid material.
Avoid creating dust.

Place into a suitable, closed
container for disposal.

Clean the spill area thoroughly.

Dispose of waste according to
local, regional, and national regulations.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Safe Handling of 3,3-
Dimethylglutaric Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b110500#3-3-dimethylglutaric-acid-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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